![molecular formula C15H21N3O3S B5836413 1-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-pyrrolidinone](/img/structure/B5836413.png)
1-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-pyrrolidinone
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Overview
Description
1-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-pyrrolidinone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly known as TAK-659 and is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a crucial enzyme involved in the activation of B cells, and its inhibition has shown promising results in the treatment of various diseases.
Mechanism of Action
TAK-659 selectively inhibits BTK, a key enzyme involved in the activation of B cells. BTK plays a crucial role in B-cell receptor (BCR) signaling, which is essential for B-cell activation and proliferation. Inhibition of BTK by TAK-659 leads to the suppression of B-cell activation and proliferation, resulting in the attenuation of autoimmune responses and the inhibition of B-cell malignancies.
Biochemical and Physiological Effects:
TAK-659 has been shown to have significant biochemical and physiological effects in preclinical studies. Inhibition of BTK by TAK-659 leads to the suppression of B-cell activation and proliferation, resulting in the attenuation of autoimmune responses and the inhibition of B-cell malignancies. TAK-659 has also been shown to have anti-inflammatory effects, making it a potential treatment option for inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using TAK-659 in lab experiments include its high selectivity for BTK, making it a potent inhibitor of B-cell activation and proliferation. TAK-659 has also demonstrated good pharmacokinetic properties, making it a suitable candidate for drug development. The limitations of using TAK-659 in lab experiments include its potential off-target effects and the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the research and development of TAK-659. One potential direction is the investigation of TAK-659 in combination with other therapies for the treatment of B-cell malignancies and autoimmune disorders. Another direction is the development of TAK-659 analogs with improved pharmacokinetic properties and selectivity for BTK. Additionally, further studies are needed to determine the safety and efficacy of TAK-659 in humans, which could lead to the development of a new treatment option for various diseases.
Synthesis Methods
The synthesis of TAK-659 involves several steps, starting with the reaction of 4-methyl-1-piperazine with 4-chlorobenzenesulfonyl chloride to form 4-(4-methylpiperazin-1-yl)sulfonyl)aniline. This intermediate is then reacted with 2-pyrrolidinone in the presence of a base to form the final product, 1-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-pyrrolidinone.
Scientific Research Applications
TAK-659 has shown potential in the treatment of various diseases, including autoimmune disorders, B-cell malignancies, and inflammatory diseases. In preclinical studies, TAK-659 has demonstrated significant efficacy in inhibiting BTK activity, leading to the suppression of B-cell activation and proliferation.
Properties
IUPAC Name |
1-[4-(4-methylpiperazin-1-yl)sulfonylphenyl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O3S/c1-16-9-11-17(12-10-16)22(20,21)14-6-4-13(5-7-14)18-8-2-3-15(18)19/h4-7H,2-3,8-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQMRKIBZXDTLTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)N3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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